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Compound of Interest

Compound Name: Methoxyphenamine hydrochloride

Cat. No.: B3395912

Methoxyphenamine Hydrochloride: A
Comprehensive Technical Guide

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Methoxyphenamine hydrochloride, a synthetic sympathomimetic amine, has been a subject
of interest for its pharmacological applications, primarily as a bronchodilator and nasal
decongestant. This technical guide provides a detailed overview of its chemical properties,
synthesis, analytical methodologies, and mechanism of action, tailored for professionals in
research and drug development.

Core Chemical and Physical Properties

Methoxyphenamine hydrochloride is the hydrochloride salt of methoxyphenamine, a beta-
adrenergic receptor agonist belonging to the amphetamine class.[1][2][3][4] Its fundamental
properties are summarized below.
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Property Value Source
CAS Number 5588-10-3 [1][2][5]116]
Molecular Formula C11H1sCINO [11[3]1[7]
Molecular Weight 215.72 g/mol [1][5][6]
--INVALID-LINK--amine
IUPAC Name _ [7]
hydrochloride
2-Methoxy-N,a-
dimethylbenzeneethanamine
Synonyms hydrochloride, [5][6]

Methoxyphenamine HCI,
OMMA

Water Solubility 0.783 mg/mL [7]
logP 2.13 [7]
pKa (Strongest Basic) 10.04 [7]

Solubility in DMSO

43 mg/mL (199.33 mM)

[6]

Mechanism of Action: Adrenergic System

Modulation

The primary mechanism of action of Methoxyphenamine hydrochloride involves its role as a

sympathomimetic amine that stimulates the release of norepinephrine, a key neurotransmitter

in the sympathetic nervous system.[8] This release triggers the activation of both alpha and

beta-adrenergic receptors, leading to a cascade of physiological responses characteristic of the

"fight or flight" response.[8]

The therapeutic effects are primarily mediated through two receptor subtypes:

o Beta-2 Adrenergic Receptors: Activation of these receptors in the smooth muscle of the

bronchioles leads to muscle relaxation, resulting in bronchodilation and improved airflow.

This makes the compound effective in treating conditions like asthma and chronic obstructive

pulmonary disease (COPD).[8]
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» Alpha-Adrenergic Receptors: Stimulation of these receptors in the nasal mucosa causes
vasoconstriction of the blood vessels.[8] This reduces blood flow and subsequently alleviates
nasal congestion associated with conditions like the common cold, allergies, or sinusitis.[8]
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Mechanism of Action of Methoxyphenamine Hydrochloride.

Experimental Protocols
Synthesis of Methoxyphenamine Hydrochloride

A common synthetic route for Methoxyphenamine hydrochloride involves the reaction of o-
methoxyphenylacetone with a methylamine solution to form a Schiff base, followed by
reduction and subsequent salt formation with hydrochloric acid.[9]

Methodology:

o Schiff Base Formation: o-methoxyphenylacetone is reacted with a methylamine solution
(e.g., in methanol or ethanol) in a suitable reactor. The reaction is typically carried out at a
controlled temperature (e.g., 28°C) for a specified duration (e.g., 15 hours) to ensure the
complete formation of the corresponding Schiff base.[9]

¢ Reduction: The resulting Schiff base is then reduced to form the methoxyphenamine free
base. This can be achieved using a suitable reducing agent, such as lithium aluminum
hydride or through catalytic hydrogenation with a catalyst like palladium on carbon (Pd/C).[9]
[10] The reaction conditions (temperature and duration) are critical for achieving a high yield.
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o Salt Formation and Purification: The methoxyphenamine free base is dissolved in a solvent
like absolute ethanol. The solution is cooled (e.g., to below 0°C), and a solution of
hydrochloric acid in ethanol is added dropwise to adjust the pH to 2-3, leading to the
precipitation of Methoxyphenamine hydrochloride.[11]

» Recrystallization and Drying: The crude product is collected by filtration and can be further
purified by recrystallization from a suitable solvent, such as absolute ethanol.[11] The
purified product is then dried under vacuum at an elevated temperature (e.g., 80°C) to yield
the final Methoxyphenamine hydrochloride.[11]
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General Synthesis Workflow for Methoxyphenamine Hydrochloride.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)

A validated HPLC method allows for the simultaneous determination of Methoxyphenamine
hydrochloride in combination with other active pharmaceutical ingredients in dosage forms.
[12]
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Experimental Parameters:

Parameter Specification
Column Ultrasphere C18
) Dichloromethane-methanol-0.25% (v/v)
Mobile Phase ) ) )
diethylamine aqueous solution (20:60:20, v/v/v)
Flow Rate 1.0 mL/min
Detection Wavelength 264 nm

Linear Range

62.5 - 375 pg/mL

Intra-day RSD

0.4-0.6%

Inter-day RSD

0.4 - 0.6%

Recovery

99.8 £ 0.9% to 100.4 + 1.6%

Protocol:

o Standard and Sample Preparation: Prepare standard solutions of Methoxyphenamine

hydrochloride of known concentrations in the mobile phase. For capsule dosage forms, the

contents are dissolved in the mobile phase, sonicated, and filtered to obtain the sample

solution.

o Chromatographic Separation: Inject the standard and sample solutions into the HPLC

system. The separation is achieved on the C18 column using the specified mobile phase and

flow rate.

o Detection and Quantification: Monitor the eluent at 264 nm. The retention time for

Methoxyphenamine hydrochloride is determined from the chromatogram of the standard

solution. The concentration in the sample is quantified by comparing the peak area with the

calibration curve generated from the standard solutions.
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Workflow for HPLC Analysis of Methoxyphenamine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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